Cas no 2138586-50-0 ({2-(2-iodocyclohexyl)oxyethyl}benzene)

• Product Name: {2-(2-iodocyclohexyl)oxyethyl}benzene
• CAS No: 2138586-50-0
• MF: C₁₄H₁₉IO
• MW: 330.204536676407
• CID: 6429185
• PubChem ID: 165960710
• Update Time: 2025-05-20

{2-(2-iodocyclohexyl)oxyethyl}benzene Chemical and Physical Properties

Names and Identifiers

• {2-(2-iodocyclohexyl)oxyethyl}benzene
• EN300-1134897
• {2-[(2-iodocyclohexyl)oxy]ethyl}benzene
• 2138586-50-0

• Inchi： 1S/C14H19IO/c15-13-8-4-5-9-14(13)16-11-10-12-6-2-1-3-7-12/h1-3,6-7,13-14H,4-5,8-11H2
• InChI Key： CYOCLGCIBSWMQW-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.04806g/mol
• Monoisotopic Mass: 330.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on {2-(2-iodocyclohexyl)oxyethyl}benzene

{2-(2-Iodocyclohexyl)oxyethyl}Benzene: A Comprehensive Overview

{2-(2-Iodocyclohexyl)oxyethyl}benzene, identified by the CAS number 2138586-50-0, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound, characterized by its complex structure, combines a benzene ring with a cyclohexyl group substituted with an iodine atom and an oxyethyl chain. The presence of the iodine atom introduces interesting electronic properties, making this compound a subject of interest in both academic research and industrial settings.

Recent studies have highlighted the potential of {2-(2-iodocyclohexyl)oxyethyl}benzene in the field of materials science. Researchers have explored its ability to act as a precursor in the synthesis of advanced polymers and composites. The iodine atom in the structure plays a crucial role in enabling controlled polymerization reactions, leading to materials with enhanced mechanical and thermal properties. These findings suggest that this compound could be pivotal in developing next-generation materials for aerospace, automotive, and electronics industries.

In the pharmaceutical sector, {2-(2-iodocyclohexyl)oxyethyl}benzene has shown promise as a building block for drug development. Its unique structure allows for the creation of bioactive molecules with specific pharmacokinetic profiles. Recent research has focused on its potential as an intermediate in the synthesis of anti-cancer agents, where its ability to target specific cellular pathways has been demonstrated. This highlights the compound's versatility and its role in advancing therapeutic interventions.

The synthesis of {2-(2-iodocyclohexyl)oxyethyl}benzene involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The introduction of the iodine atom is achieved through a substitution reaction, while the formation of the benzene ring requires precise control over reaction conditions to ensure high yields and purity. These synthetic methods have been optimized in recent years, making the compound more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of {2-(2-iodocyclohexyl)oxyethyl}benzene is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes rapid degradation into non-toxic byproducts. This information is vital for industries utilizing this compound to ensure compliance with environmental regulations and minimize ecological footprint.

In conclusion, {2-(2-iodocyclohexyl)oxyethyl}benzene (CAS No: 2138586-50-0) stands out as a versatile and valuable compound with applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials, this compound is poised to make significant contributions to both scientific advancements and industrial progress.